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Compound of Interest

Compound Name: 5-chloro-3-methyl-1H-pyrazole

CAS No.: 15953-45-4

Cat. No.: B097951 Get Quote

Chemical Identity & Physicochemical Context
To handle a chemical safely, one must first understand its behavior in the physical environment.

5-chloro-3-methyl-1H-pyrazole is a halogenated nitrogen heterocycle commonly used as a

scaffold in the synthesis of agrochemicals and pharmaceutical kinase inhibitors.

Critical Structural Feature: Tautomerism Researchers must recognize that this compound exists

in annular tautomerism. In solution, the hydrogen on the nitrogen can migrate, meaning 5-
chloro-3-methyl-1H-pyrazole and 3-chloro-5-methyl-1H-pyrazole are chemically equivalent in

many contexts. This impacts solubility profiles and spectroscopic identification (NMR).
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Property Description Operational Implication

Physical State
White to off-white crystalline

solid

Potential for dust generation;

inhalation hazard.

Molecular Weight 116.55 g/mol

Low molecular weight implies

potential for high molarity in

solution.

Acidity (pKa) ~10-11 (NH group)

Weakly acidic. Deprotonation

requires moderate bases (e.g.,

K2CO3, NaH).

Lipophilicity Moderate (LogP ~1.5)

Permeable through skin;

requires chemical-resistant

gloves.

Thermal Stability Stable < 150°C (Typical)

Avoid excessive heat; risk of

HCl evolution at

decomposition.

Hazard Identification & Risk Assessment
Note: Always verify the specific Safety Data Sheet (SDS) from your vendor, as impurity profiles

can alter hazards.

Based on the structural class (halogenated pyrazoles), the core GHS classifications typically

include:

Skin/Eye Irritation (Category 2/2A): The chloropyrazole moiety is an irritant to mucous

membranes.

Specific Target Organ Toxicity (STOT-SE 3): Respiratory irritation is the primary risk during

weighing/transferring.

Acute Toxicity (Oral): Often Category 4 (Harmful if swallowed), though specific LD50s vary by

derivative.

The "Why" Behind the Hazard
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The electron-withdrawing chlorine atom increases the acidity of the NH proton and the

electrophilicity of the ring system. Upon contact with moist mucous membranes (eyes/lungs),

partial hydrolysis or local pH changes can cause immediate irritation.

Strategic Handling Protocols
A. Engineering Controls: The First Line of Defense
Do not rely solely on PPE. The hierarchy of controls dictates that containment is superior to

protection.

Powder Containment: Handle all solid transfers inside a certified Chemical Fume Hood.

Static Control: Pyrazole crystals can be electrostatic. Use an antistatic gun or ionizer during

weighing to prevent powder scattering (which leads to surface contamination).

Local Exhaust: If using outside a hood (not recommended), a snorkel exhaust positioned

<15cm from the source is mandatory.

B. Personal Protective Equipment (PPE) Matrix
Eyes: Chemical splash goggles (ANSI Z87.1). Reasoning: Standard safety glasses allow

powder ingress from the side.

Hands: Nitrile gloves (Minimum thickness: 0.11 mm). Reasoning: Pyrazoles are generally not

aggressive solvents, so standard nitrile offers sufficient breakthrough time (>480 min) for

solid handling. Double-gloving is recommended when handling solutions in halogenated

solvents (DCM/Chloroform).

Respiratory: If fume hood is unavailable, use a NIOSH N95 or P100 particulate respirator.

C. Self-Validating Workflow: The "Clean-Trace" Method
To ensure trustworthiness in your safety protocol, adopt the "Clean-Trace" technique:

Pre-Wipe: Wipe the balance area with a solvent-dampened tissue before starting.

Operation: Weigh the compound.
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Post-Wipe: Wipe the area again with a fresh tissue and check under UV light (if the

compound or impurities are UV-active) or simply inspect for residue. If residue is found, the

containment failed.

Reaction Safety & Chemical Compatibility
Nucleophilic Aromatic Substitution (SnAr)
The C-Cl bond is activated for SnAr reactions, particularly if the pyrazole is N-alkylated or

acylated first.

Risk: Runaway exotherms.

Control: Add nucleophiles (amines, thiols) dropwise at 0°C to assess thermal response

before warming to room temperature.

Base Compatibility
Reaction: Mixing with strong bases (NaH, LiHMDS) generates the pyrazolate anion and

hydrogen gas.

Hazard: H2 evolution creates pressure and flammability risks.

Protocol: Vent reaction vessels adequately. Perform deprotonation under an inert

atmosphere (Nitrogen/Argon).

Acid Compatibility
Reaction: Stable to dilute acids.

Hazard: Strong, hot mineral acids may cause hydrolysis or decomposition, releasing HCl

gas.

Visualizing the Safety Logic
The following diagram illustrates the decision-making process for handling 5-chloro-3-methyl-
1H-pyrazole, integrating risk assessment with operational controls.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b097951?utm_src=pdf-body
https://www.benchchem.com/product/b097951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling 5-chloro-3-methyl-1H-pyrazole

Check Physical State

Solid / Powder Solution

Risk: Inhalation & Surface Contamination Risk: Skin Absorption & Eye Injury

Control: Fume Hood + Antistatic + N95 (Backup) Control: Splash Goggles + Double Nitrile Gloves

Execute Experiment

Decontamination: Wet Wipe + Solvent Wash

Click to download full resolution via product page

Caption: Operational logic flow for mitigating state-specific risks during chemical handling.

Emergency Response Protocols
In the event of exposure, immediate action is required to minimize biological impact.

Scenario A: Ocular Exposure (Powder/Splash)
Immediate Action: Do not rub eyes. Rubbing embeds crystals into the cornea.
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Flush: Use an eyewash station for a minimum of 15 minutes. Hold eyelids open forcibly.

Medical: Seek ophthalmological evaluation. Chlorinated heterocycles can cause delayed

corneal damage.

Scenario B: Spillage (Solid)
Isolate: Evacuate the immediate area if the spill is large (>10g) and outside a hood.

PPE: Don N95 respirator and double gloves.

Cleanup: Do not dry sweep (generates dust). Cover with wet paper towels to dampen, then

scoop into a waste container. Wipe surface with dilute ethanol.

Storage & Stability
Temperature: Store at 2-8°C (Refrigerated) is recommended for long-term purity, though

stable at RT for short periods.

Atmosphere: Hygroscopic potential exists. Store under inert gas (Argon/Nitrogen) if high

purity is required for catalytic cross-coupling.

Container: Amber glass is preferred to prevent potential photochemical degradation, though

pyrazoles are generally light-stable.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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